[2-(Cyclopentylamino)ethyl]diethylamine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: N-cyclopentyl-N',N'-diethylethane-1,2-diamine
• InChI: InChI=1S/C11H24N2/c1-3-13(4-2)10-9-12-11-7-5-6-8-11/h11-12H,3-10H2,1-2H3
• InChI Key: BXRNTIDUSLVLPU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1CCCC1

Description

[2-(Cyclopentylamino)ethyl]diethylamine is a tertiary amine featuring a cyclopentyl group attached to a diethylaminoethyl backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of [2-(Cyclopentylamino)ethyl]diethylamine typically involves the nucleophilic substitution reaction of diethylamine with a suitable haloalkane, such as 2-chloroethylcyclopentylamine. The reaction is carried out under basic conditions, often using a solvent like ethanol or methanol. The general reaction scheme is as follows:

$$\text{Diethylamine} + \text{2-Chloroethylcyclopentylamine} \rightarrow \text{[2-(Cyclopentylamino)ethyl]diethylamine} + \text{HCl}$$Diethylamine+2-Chloroethylcyclopentylamine→[2-(Cyclopentylamino)ethyl]diethylamine+HCl

Industrial Production Methods: Industrial production of [2-(Cyclopentylamino)ethyl]diethylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [2-(Cyclopentylamino)ethyl]diethylamine can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products:

Oxidation: N-oxides of [2-(Cyclopentylamino)ethyl]diethylamine.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, [2-(Cyclopentylamino)ethyl]diethylamine is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its role as a ligand in receptor binding studies. It may interact with specific receptors in biological systems, influencing various physiological processes.

Medicine: In medicinal chemistry, [2-(Cyclopentylamino)ethyl]diethylamine is explored for its potential therapeutic applications. It may serve as a precursor for the synthesis of drugs targeting neurological disorders or other medical conditions.

Industry: Industrially, the compound is used in the production of specialty chemicals and as an intermediate in the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of [2-(Cyclopentylamino)ethyl]diethylamine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets. The pathways involved can include signal transduction cascades, leading to various cellular responses.

Comparison with Similar Compounds

Diethylaminoethanol (N,N-Diethylethanolamine)

• Structure: Contains a hydroxyl group instead of a cyclopentylamino group.
• Properties: Physical State: Colorless liquid with a weak ammonia odor . Reactivity: The hydroxyl group enables esterification and etherification, unlike the cyclopentylamino group in the target compound. Applications: Used in pharmaceuticals, corrosion inhibitors, and surfactants due to its amphiphilic nature .
• Toxicity : Permissible Exposure Limit (PEL) guidelines emphasize handling precautions for respiratory and dermal exposure .

[2-(Cycloheptylamino)-1-phenylethyl]diethylamine

• Structure: Cycloheptylamino group instead of cyclopentyl, with an additional phenyl group.
• Properties: Molecular Weight: 288.47 g/mol (C₁₉H₃₂N₂) compared to the target compound’s lower molecular weight (cyclopentyl reduces bulk).
• Applications : Likely explored in medicinal chemistry for receptor-binding studies due to aromatic and bulky substituents.

2-(Ethylisopropylamino)ethanethiol

• Structure: Thiol (-SH) group replaces the ethyl group; ethylisopropylamino substituent.
• Properties: Reactivity: Thiol group enables disulfide bond formation and metal coordination, contrasting with the inert ethyl group in the target compound.

Diethyl[(oxiran-2-yl)methyl]amine (Glycidyldiethylamine)

• Structure: Epoxide (oxirane) group attached to the diethylaminoethyl chain.
• Properties :
  • Reactivity : Epoxide ring undergoes nucleophilic ring-opening reactions, making it a precursor for crosslinking agents or polymers .
  • Applications : Used in epoxy resin curing and pharmaceutical intermediates.
• Safety: Epoxides are generally mutagenic, requiring stricter handling than non-epoxidized amines .

[2-(Diethylamino)-2-phenylethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine

• Structure: Combines diethylamino, phenyl, and thiazole groups.
• Aromaticity: Conjugated thiazole ring enhances UV absorption, useful in spectroscopic analysis (cf. ).

Data Table: Key Properties of Compared Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Highlights	Applications
[2-(Cyclopentylamino)ethyl]diethylamine	C₁₁H₂₄N₂	184.33 (estimated)	Cyclopentyl, diethylamino	Nucleophilic amine, steric hindrance	Pharma intermediates, ligands
Diethylaminoethanol	C₆H₁₅NO	117.19	Hydroxyl, diethylamino	Esterification, surfactant synthesis	Surfactants, drug delivery systems
2-(Ethylisopropylamino)ethanethiol	C₇H₁₇NS	147.28	Thiol, ethylisopropylamino	Disulfide formation, metal binding	Chemical synthesis (regulated)
Diethyl[(oxiran-2-yl)methyl]amine	C₇H₁₅NO	129.20	Epoxide, diethylamino	Ring-opening reactions	Epoxy resins, crosslinking agents

Research Findings and Implications

• Solubility: Hydroxyl or thiol groups (e.g., diethylaminoethanol, 2-(ethylisopropylamino)ethanethiol) increase polarity compared to the lipophilic cyclopentyl variant .
• Toxicity Profile: Epoxide-containing amines (e.g., glycidyldiethylamine) pose higher mutagenic risks than non-epoxidized derivatives .

Biological Activity

[2-(Cyclopentylamino)ethyl]diethylamine is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The molecular formula of [2-(Cyclopentylamino)ethyl]diethylamine is C12H23N3, with a molecular weight of 211.33 g/mol. The compound features a cyclopentyl group attached to an aminoethyl chain, which is further substituted with two diethylamine groups. This unique structure may contribute to its biological activity.

Research indicates that [2-(Cyclopentylamino)ethyl]diethylamine may interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Its structure suggests potential activity as an inhibitor of certain kinases or glycosidases, which are crucial in many physiological processes.

Enzyme Inhibition

One study highlights the compound's potential as a selective glycosidase inhibitor. Glycosidases play a significant role in carbohydrate metabolism and cell signaling. Inhibition of these enzymes can lead to altered cellular functions, making this compound a candidate for therapeutic applications in metabolic disorders .

Table 1: Summary of Biological Activities

Activity Type	Target/Effect	Reference
Glycosidase Inhibition	β-Hexosaminidase
Antiproliferative Effects	Cancer cell lines (e.g., OVCAR3)
Neuroprotective Effects	O-GlcNAc modification

Case Studies

1. Antiproliferative Effects
In vitro studies have demonstrated that [2-(Cyclopentylamino)ethyl]diethylamine exhibits significant antiproliferative activity against various cancer cell lines, including OVCAR3 (ovarian cancer). The treatment resulted in a marked reduction in cell viability, suggesting its potential as an anticancer agent .

2. Neuroprotective Mechanisms
The compound's ability to modify O-GlcNAc levels has been linked to neuroprotective effects. Increased O-GlcNAc modification has been associated with protection against neurodegenerative diseases by stabilizing proteins involved in neuronal signaling . This suggests that [2-(Cyclopentylamino)ethyl]diethylamine may offer therapeutic benefits in conditions like Alzheimer's disease.

Research Findings

Recent studies have focused on the structure-activity relationship (SAR) of compounds similar to [2-(Cyclopentylamino)ethyl]diethylamine. Modifications to the cyclopentyl group and the diethylamine moiety have been explored to enhance potency and selectivity against specific targets such as CDK (cyclin-dependent kinases), which are vital for cell cycle regulation .